Cas no 1698-62-0 (4-chloro-5-(methylamino)-2-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 4-chloro-5-(methylamino)-2-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 1698-62-0
• MF: C₁₁H₁₀ClN₃O
• MW: 235.669600963593
• CID: 209848
• PubChem ID: 74335
• Update Time: 2025-04-19

4-chloro-5-(methylamino)-2-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,4-chloro-5-(methylamino)-2-phenyl-
• 4-chloro-5-(methylamino)-2-phenylpyridazin-3-one
• 4-Chloro-5-methylamino-2-phenyl-2H-pyridazin-3-one
• Pyridazin-3(2H)-one, 4-chloro-5-methylamino-2-phenyl-
• 4-chloro-5-(methylamino)-2-phenyl-2,3-dihydropyridazin-3-one
• CHEMBL1346283
• DTXSID9075119
• Oprea1_324080
• AKOS000558878
• 1698-62-0
• 4-Chloro-5-(methylamino)-2-phenyl-3(2H)-pyridazinone #
• AB00081604-01
• 4-Chloro-5-(methylamino)-2-phenylpyridazin-3(2H)-one
• SMR000175767
• Cambridge id 5344071
• 3(2H)-Pyridazinone, 4-chloro-5-(methylamino)-2-phenyl-
• EN300-11100951
• PVAJKGQADFDSFN-UHFFFAOYSA-N
• MLS000568367
• 4-Chloro-5-(methylamino)-2-phenyl-3(2H)-pyridazinone
• Oprea1_574176
• SAN 133-410H
• NCGC00245493-01
• HMS2327N20
• AE-641/00401058

• Inchi： 1S/C11H10ClN3O/c1-13-9-7-14-15(11(16)10(9)12)8-5-3-2-4-6-8/h2-7,13H,1H3
• InChI Key： PVAJKGQADFDSFN-UHFFFAOYSA-N
• SMILES： ClC1C(N(C2C=CC=CC=2)N=CC=1NC)=O

Computed Properties

• Exact Mass: 235.0514
• Monoisotopic Mass: 235.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 44.7